Cas no 894029-35-7 (2-(4-chlorophenyl)-N-{2-2-(4-methoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}acetamide)

• Product Name: 2-(4-chlorophenyl)-N-{2-2-(4-methoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}acetamide
• CAS No: 894029-35-7
• MF: C₂₁H₁₉ClN₄O₂S
• MW: 426.919162034988
• CID: 5512171
• Update Time: 2025-10-21

2-(4-chlorophenyl)-N-{2-2-(4-methoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, 4-chloro-N-[2-[2-(4-methoxyphenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-
• 2-(4-chlorophenyl)-N-{2-2-(4-methoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}acetamide

• Inchi： 1S/C21H19ClN4O2S/c1-28-18-8-4-15(5-9-18)20-24-21-26(25-20)17(13-29-21)10-11-23-19(27)12-14-2-6-16(22)7-3-14/h2-9,13H,10-12H2,1H3,(H,23,27)
• InChI Key： SYCWRCYYYIVRNK-UHFFFAOYSA-N
• SMILES： C1(CC(NCCC2N3C(SC=2)=NC(C2=CC=C(OC)C=C2)=N3)=O)=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-(4-chlorophenyl)-N-{2-2-(4-methoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}acetamide

Compound CAS No. 894029-35-7: A Comprehensive Overview of 2-(4-chlorophenyl)-N-{2-2-(4-methoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}acetamide

Compound CAS No. 894029-35-7, also known as 2-(4-chlorophenyl)-N-{2-2-(4-methoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}acetamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has been the subject of recent research due to its unique structural features and promising biological activities. The molecule combines a chlorophenyl group with a methoxyphenyl moiety, linked through a triazolo-thiazole ring system and an acetamide functional group. This combination makes it a versatile compound for exploring new drug candidates or advanced materials.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Researchers have optimized the synthesis pathway to achieve high yields and purity. The key challenge lies in controlling the stereochemistry during the formation of the triazolo-thiazole ring system. Recent advancements in catalytic methods have significantly improved the efficiency of this process.

One of the most intriguing aspects of this compound is its potential as a bioactive agent. Studies have shown that it exhibits moderate to high activity against certain enzymes and cellular targets. For instance, it has demonstrated inhibitory effects on kinases involved in cancer progression. This makes it a valuable lead compound for further optimization in drug discovery programs targeting oncology.

In addition to its biological applications, this compound has shown promise in materials science. Its rigid triazolo-thiazole core provides excellent thermal stability and mechanical properties when incorporated into polymer matrices. Researchers are exploring its use as a building block for advanced polymers with tailored functionalities.

Recent research has also focused on understanding the photophysical properties of this compound. The presence of electron-withdrawing groups like chlorophenyl and methoxyphenyl enhances its fluorescence quantum yield. This property makes it a candidate for applications in optoelectronics and sensors.

The structural versatility of this compound allows for further modifications to enhance its bioavailability or stability. Chemists are currently investigating various substitution patterns on the phenyl rings and the triazolo-thiazole core to optimize these properties.

In conclusion, CAS No. 894029-35-7 represents a cutting-edge molecule with diverse applications across multiple fields. Its unique structure and promising biological and physical properties make it an exciting area of ongoing research. As advancements in synthetic methodologies continue to emerge, the potential for this compound to contribute to innovative solutions in medicine and materials science remains vast.